Cas no 2034254-32-3 (2-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one
• CAS No: 2034254-32-3
• MF: C₁₅H₁₇N₅O₄
• MW: 331.3266
• CID: 5349653
• Update Time: 2025-05-24

2-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]pyridazin-3-one
• 2-(2-(3-((3-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one
• 2-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C15H17N5O4/c1-23-14-15(17-7-6-16-14)24-11-4-8-19(9-11)13(22)10-20-12(21)3-2-5-18-20/h2-3,5-7,11H,4,8-10H2,1H3
• InChI Key： PQONZEQFXFPONR-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)OC([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])N2C(C([H])=C([H])C([H])=N2)=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 538
• XLogP3: -0.6
• Topological Polar Surface Area: 97.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one

Compound 2-(2-{3-[(3-Methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-2,3-dihydropyridazin-3-one: A Comprehensive Overview

The compound with CAS No. 2034254-32-3, known as 2-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)-pyridazinone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazinones, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a pyridazinone core, which is fused with a pyrrolidine ring and substituted with a methoxy group at the 3-position of the pyrazine moiety. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyridazinone core, followed by the introduction of the pyrrolidine and pyrazine substituents. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of transition metal catalysts and microwave-assisted reactions has been particularly beneficial in streamlining the synthesis process. These improvements have made it possible to scale up production for preclinical studies and potential clinical trials.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on various enzymes, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. For instance, a study published in Nature Communications highlighted its ability to inhibit the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding suggests that the compound could be a promising candidate for anti-cancer drug development.

In addition to its enzymatic inhibitory properties, this compound has also shown remarkable selectivity towards specific cellular pathways. Preclinical studies using animal models have revealed its ability to suppress tumor growth and metastasis without causing significant toxicity to normal tissues. These results are particularly encouraging given the increasing need for targeted therapies that minimize adverse effects while maximizing therapeutic efficacy.

The structural versatility of this compound allows for further modifications to enhance its pharmacokinetic properties. Researchers have explored various strategies, such as introducing lipophilic groups or optimizing the stereochemistry, to improve its bioavailability and half-life. These efforts have led to the development of several analogs with enhanced pharmacokinetic profiles, paving the way for future clinical investigations.

In conclusion, the compound 2-(2-{3-[(3-methoxypyrazin-2-yl)oxy]pyrrolidin-1 strong>-yl}-< strong > ̶ strong > oxoethyl ) - ̶ strong > dihydropyridazinone represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its potent biological activities, positions it as a promising candidate for treating various diseases. As research continues to unravel its full potential, this compound holds great promise for contributing to the development of innovative therapeutic agents.